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Compound of Interest

Compound Name: G 1593

Cat. No.: B066387

The following provides essential safety and logistical information for the proper disposal of
substances identified as G 1593, which corresponds to UN 1593, Dichloromethane (also
known as methylene chloride).[1][2] Adherence to these procedural guidelines is critical for
ensuring laboratory safety and regulatory compliance.

l. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is imperative to be familiar with the hazards
associated with Dichloromethane. It is a combustible liquid that can cause skin and serious eye
irritation.[3] It is also suspected of causing cancer and may cause damage to organs through
prolonged or repeated exposure.[1][4]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling Dichloromethane. This includes:

Protective gloves: Use chemically resistant gloves (e.g., EN 374).
o Eye and face protection: Wear safety glasses or goggles and a face shield.[3]

» Protective clothing: A lab coat or other protective clothing is necessary to prevent skin
contact.

o Respiratory protection: If ventilation is inadequate or if working with large quantities, a
chemical cartridge respirator with an organic vapor cartridge is required.[3]
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Ventilation: Always handle Dichloromethane in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of vapors.[1]

Il. Quantitative Data for Handling and Storage

For safe handling and storage prior to disposal, please refer to the following quantitative data:

Parameter Value Source
Storage Temperature <35°C

NFPA Health Rating 2 [3]
NFPA Fire Rating 2 [3]
NFPA Reactivity Rating 0 [3]

lll. Step-by-Step Disposal Protocol

The proper disposal of Dichloromethane is a multi-step process that must be followed to ensure
the safety of laboratory personnel and the environment.

1. Waste Collection:

o Collect waste Dichloromethane in a designated, properly labeled, and sealed container. The
container should be made of a material compatible with Dichloromethane.

e Do not mix Dichloromethane waste with other incompatible chemical wastes.

o Store the waste container in a well-ventilated, designated hazardous waste storage area.
2. Spill Management: In the event of a spill, follow these procedures:

» Evacuate the immediate area.

o Wear appropriate PPE before attempting to clean up the spill.[1]

o For small spills, absorb the liquid with an inert, non-combustible absorbent material such as
sand or vermiculite.[4]
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» Collect the absorbent material and place it into a suitable, closed container for disposal as
hazardous waste.[1][4]

o For large spills, dike the area to prevent spreading and contact your institution's
Environmental Health and Safety (EHS) office immediately.[4]

3. Final Disposal:
» Never dispose of Dichloromethane down the drain or in the regular trash.[5]

 All Dichloromethane waste must be disposed of as hazardous waste through a licensed
disposal company.[1] Contact your institution's EHS office to arrange for a waste pickup.

Follow all local, regional, and national regulations for hazardous waste disposal.

IV. Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of G 1593
(Dichloromethane).
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G 1593 (Dichloromethane) Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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